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Cat. No.: B8320540 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Doramapimod (also known as BIRB 796) is a potent and highly selective, orally active inhibitor

of p38 mitogen-activated protein kinase (MAPK).[1][2] It targets all p38 MAPK isoforms (α, β, γ,

and δ) with varying inhibitory concentrations.[1][2][3][4] The p38 MAPK signaling pathway is a

critical regulator of cellular responses to inflammatory cytokines and environmental stress,

playing a significant role in proliferation, invasion, and apoptosis.[5][6][7] Inhibition of this

pathway with Doramapimod has shown potential in treating autoimmune diseases and certain

cancers.[6][8] These application notes provide detailed protocols for the preparation of

Doramapimod hydrochloride stock solutions in DMSO for in vitro research purposes.

Physicochemical Properties and Solubility
Proper preparation of a stock solution is critical for accurate and reproducible experimental

results. The following table summarizes the key properties of Doramapimod and its

hydrochloride salt.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8320540?utm_src=pdf-interest
https://file.medchemexpress.com/batch_PDF/HY-10320/Doramapimod-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Doramapimod.html
https://file.medchemexpress.com/batch_PDF/HY-10320/Doramapimod-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Doramapimod.html
https://www.selleckchem.com/products/BIRB-796-(Doramapimod).html
https://www.selleckchem.com/datasheet/BIRB-796-(Doramapimod)-S157404-DataSheet.html
https://go.drugbank.com/drugs/DB03044
https://pmc.ncbi.nlm.nih.gov/articles/PMC8154025/
https://pubs.acs.org/doi/10.1021/acsomega.1c00521
https://pmc.ncbi.nlm.nih.gov/articles/PMC8154025/
https://www.targetmol.com/compound/doramapimod_hcl
https://www.benchchem.com/product/b8320540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8320540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Doramapimod
Doramapimod
Hydrochloride

Reference

Synonyms BIRB 796 BIRB 796 HCl [1][9]

Molecular Formula C₃₁H₃₇N₅O₃ C₃₁H₃₈ClN₅O₃ [3][8][10]

Molecular Weight 527.66 g/mol 564.13 g/mol [1][3][8][10]

Appearance
White to light yellow

powder
Not specified [11]

Solubility in DMSO
≥26.4 mg/mL to 125

mg/mL
Not specified [1][2][3][4][12]

Note: The solubility of Doramapimod in DMSO can be affected by the hygroscopic nature of

DMSO; it is recommended to use fresh, anhydrous DMSO.[2][3] Sonication or warming at 37°C

can aid in dissolution.[1][12]

Signaling Pathway of Doramapimod
Doramapimod is a potent inhibitor of the p38 MAPK signaling cascade. This pathway is

typically activated by cellular stressors and inflammatory cytokines. Downstream effects of p38

MAPK activation include the phosphorylation of various substrates that regulate inflammation,

cell cycle, and apoptosis. Doramapimod's inhibition of p38 MAPK can block these downstream

events.
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Caption: p38 MAPK signaling pathway and the inhibitory action of Doramapimod.

Experimental Protocols
Preparation of a 10 mM Doramapimod Hydrochloride
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Doramapimod
hydrochloride in DMSO.
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Materials:

Doramapimod hydrochloride powder (MW: 564.13 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Workflow for Stock Solution Preparation:

Start Weigh 5.64 mg of
Doramapimod HCl

Add 1 mL of
anhydrous DMSO

Vortex thoroughly
(sonicate if necessary)

Aliquot into smaller
volumes Store at -20°C or -80°C End

Click to download full resolution via product page

Caption: Workflow for preparing Doramapimod hydrochloride stock solution.

Procedure:

Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to

prevent contamination.

Weighing: Accurately weigh 5.64 mg of Doramapimod hydrochloride powder and transfer it

to a sterile microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Doramapimod hydrochloride powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If necessary,

use an ultrasonic bath to aid dissolution.[1][12]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade

the compound.[2]
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Storage: Store the aliquots at -20°C for short-term storage (up to 6 months) or -80°C for

long-term storage (up to 1 year).[1][2][8][9]

Calculations for Different Stock Concentrations:

Desired Concentration
Mass of Doramapimod HCl (mg) for 1 mL
DMSO

1 mM 0.564 mg

5 mM 2.82 mg

10 mM 5.64 mg

20 mM 11.28 mg

50 mM 28.2 mg

Cell-Based Assay Protocol: Inhibition of TNF-α
Production in THP-1 Cells
This protocol is an example of a downstream application for the Doramapimod hydrochloride
stock solution. It is based on a common method to assess the inhibitory activity of p38 MAPK

inhibitors.[3][4]

Materials:

THP-1 cells

RPMI-1640 medium supplemented with 10% FBS

Doramapimod hydrochloride stock solution (10 mM in DMSO)

Lipopolysaccharide (LPS)

Phosphate-buffered saline (PBS)

96-well cell culture plates
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Human TNF-α ELISA kit

Procedure:

Cell Culture: Culture THP-1 cells in RPMI-1640 medium supplemented with 10% FBS at

37°C in a humidified 5% CO₂ incubator.

Cell Seeding: Seed THP-1 cells in a 96-well plate at a density of 1 x 10⁵ cells/well and allow

them to adhere overnight.

Doramapimod Treatment: Prepare serial dilutions of the Doramapimod hydrochloride
stock solution in cell culture medium to achieve the desired final concentrations. Pre-

incubate the cells with the Doramapimod dilutions for 30 minutes.[3][4]

LPS Stimulation: Stimulate the cells with LPS (final concentration of 1 µg/mL) to induce TNF-

α production.[3][4]

Incubation: Incubate the plate for 18-24 hours at 37°C.[3][4]

Supernatant Collection: Centrifuge the plate and carefully collect the supernatant.

TNF-α Quantification: Measure the concentration of TNF-α in the supernatant using a human

TNF-α ELISA kit according to the manufacturer's instructions.

Data Analysis: Analyze the data to determine the EC₅₀ value of Doramapimod for the

inhibition of TNF-α production.

Safety and Handling
Doramapimod hydrochloride is a bioactive compound and should be handled with care.

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, a lab coat,

and safety glasses.

Handling: Avoid inhalation of the powder and contact with skin and eyes.[9] Handle in a well-

ventilated area.[9]
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Disposal: Dispose of the compound and any contaminated materials in accordance with local

regulations.

Ordering Information
Product CAS Number

Doramapimod 285983-48-4

Doramapimod hydrochloride 1283526-53-3

This information is for research use only and not for human or therapeutic use. Researchers

should consult the relevant safety data sheets (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Doramapimod
Hydrochloride in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8320540#preparing-doramapimod-hydrochloride-
stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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